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Compound of Interest

Compound Name: 1-Propylfluoranthene

Cat. No.: B15466964

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the commercial availability and procurement of the 1-
propylfluoranthene analytical standard. Investigations into major chemical supplier catalogs
indicate that 1-propylfluoranthene is not offered as a stock item or certified reference
material. Therefore, researchers requiring this compound must rely on custom synthesis
services. This document provides a summary of potential synthesis providers and a detailed,
representative protocol for its laboratory synthesis.

Commercial Availability and Procurement

As of late 2025, 1-propylfluoranthene is not available as an off-the-shelf product.
Procurement necessitates a custom synthesis request from a specialized chemical
manufacturing company. These services typically involve consultation, quotation, synthesis,
purification, and analytical verification of the final compound.

The following table summarizes companies that offer custom synthesis of complex organic
molecules, including polycyclic aromatic hydrocarbons (PAHS).
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Specialization /

Company Name . Scale Notes
Relevant Services
Custom synthesis of Offers comprehensive
aromatic services from route
BOC Sciences hydrocarbons, PAHS, mg to kg design to full-scale
reference standards, production and
and metabolites.[1] analytical support.[1]
Custom synthesis of a .
) ) ) Provides a quote and
wide variety of organic .
) ) ) synthetic scheme
Enamine compounds, including  mg to kg )
upon evaluation of the
scaffolds and
request.[2]
reference compounds.
High-purity, complex
g p y P Employs PhD-
organic molecule N )
o o ) qualified chemists for
Tocris Bioscience synthesis, including mg to kg
o route development
specialized and rare ]
] and synthesis.[3]
organics.
Custom organic
synthesis for drug Focuses on providing
Aurora Fine discovery and N/A competitive pricing
Chemicals research, specializing and fast delivery for

in complex, multi-step

syntheses.

custom projects.[4]

The general workflow for procuring a custom-synthesized standard is outlined in the diagram

below.
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Identify Need for
1-Propylfluoranthene Standard

l

Select & Contact
Custom Synthesis Vendor(s)

l

Submit Synthesis Request
(Structure, Purity, Quantity)

Vendor Technical Review

& Feasibility Analysis

Receive & Approve Quote
(Timeline, Cost, Deliverables)

Vendor Performs Synthesis,

Purification & QC Analysis

Receive Compound &
Certificate of Analysis (CoA)

y

Internal Verification
& Use in Research
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Step 1: Friedel-Crafts Acylation

Catalyst
(AICI3)
1 |

Fluoranthene Propionyl Chloride

Electrophilic Electrophilic Electrophilic
Aromatic Substitution JAromatic Substitution /Aromatic Substitution

Step 2: Clemmensen Reduction

Intermediate:
1-Propionylfluoranthene

Zinc Amalgam Hydrochloric Acid
(Zn(Hg)) (HCI)
7

Carbonyl Carbonyl Carbonyl
eduction Reduction Reduction

Final Product:

1-Propylfluoranthene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Sourcing and Synthesis of 1-
Propylfluoranthene Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15466964#commercial-availability-of-1-
propylfluoranthene-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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